Cas no 2172508-72-2 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidooxane-4-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidooxane-4-carboxylic acid
• CAS No: 2172508-72-2
• MF: C₂₅H₂₃N₃O₆S
• MW: 493.531625032425
• CID: 6023768
• PubChem ID: 165810448
• Update Time: 2025-07-15

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidooxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidooxane-4-carboxylic acid
• EN300-1560333
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-5-amido]oxane-4-carboxylic acid
• 2172508-72-2

• Inchi： 1S/C25H23N3O6S/c29-21(28-25(22(30)31)9-11-33-12-10-25)20-13-26-23(35-20)27-24(32)34-14-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,13,19H,9-12,14H2,(H,28,29)(H,30,31)(H,26,27,32)
• InChI Key： JAXVUUAELMVDEL-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(NC1(C(=O)O)CCOCC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 493.13075664g/mol
• Monoisotopic Mass: 493.13075664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 155Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidooxane-4-carboxylic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidooxane-4-carboxylic Acid (CAS No. 2172508-72-2)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidooxane-4-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number CAS No. 2172508-72-2, represents a novel class of molecules with potential applications in the development of therapeutic agents. Its unique structural features, particularly the presence of a 1,3-thiazole core and an amidooxane moiety, make it a subject of intense research interest.

The 1,3-thiazole ring is a heterocyclic structure that is widely recognized for its biological activity. It is a key component in numerous natural products and pharmaceuticals, exhibiting a range of pharmacological properties. The incorporation of this scaffold into the molecular framework of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidooxane-4-carboxylic acid likely contributes to its biological efficacy. Furthermore, the amidooxane group introduces additional functional diversity, enabling various interactions with biological targets.

The presence of the (9H-fluoren-9-yl)methoxycarbonyl group in the molecule suggests potential roles in modulating protein-protein interactions and enzyme inhibition. This moiety is often employed in medicinal chemistry to enhance binding affinity and selectivity. The combination of these structural elements makes 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-5-amidooxane-4-carboxylic acid a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of small molecules that can modulate protein function through non-covalent interactions. The unique structural features of this compound position it as a potential tool for exploring novel therapeutic strategies. Specifically, the 1,3-thiazole core and the amidooxane group may serve as recognition elements for specific biological targets, such as kinases and transcription factors.

The< strong>(9H-fluoren-9-yl)methoxycarbonyl group not only enhances the solubility and bioavailability of the compound but also provides a handle for further chemical modification. This flexibility allows researchers to tailor the properties of the molecule to optimize its pharmacological profile. For instance, derivatization of this group could lead to analogs with improved potency or selectivity against specific disease-related targets.

The< strong >1,3-thiazole scaffold has been extensively studied for its role in various biological processes. It is known to exhibit antimicrobial, anti-inflammatory, and anticancer activities. The< strong >amidooxane moiety further complements these properties by contributing to the molecule's ability to interact with biological macromolecules. These combined features make< strong >4-(2-( (9H-fluoren - 9 - ylmethoxycarbonyl) amino) - 1 , 3 - thiazole - 5 - amidooxane - 4 - carboxylic acid strong >a compelling candidate for further exploration in medicinal chemistry.

In conclusion, < strong >4-(2-( (9H-fluoren - 9 - ylmethoxycarbonyl) amino) - 1 , 3 - thiazole - 5 - amidooxane - 4 - carboxylic acid strong >< strong >CAS No .2172508 strong > p>< p > represents a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research . Its unique combination of functional groups , including the< strong >1 , 3 - thiazole strong > p>< p > p >< p > p > article > response >